137-30-4

Ziram

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• CAS RN:
• 137-30-4

• Formula:
• ((CH3)2NCS.S)2Zn
  C6H12N2S4Zn
  C6H12N2S4Zn

• InChI:
• InChI=1S/2C3H7NS2.Zn/c2*1-4(2)3(5)6;/h2*1-2H3,(H,5,6);/q;;+2/p-2

• InChIKey:
• DUBNHZYBDBBJHD-UHFFFAOYSA-L

• Ziram is a fungicide, widely used for the protection of vegetable crops, seed foliage and fruits. It is also employed in rubber industry as an antioxidant and vulcanization accelerator.
  Ziram is a dithiocarbamate salt that is the zinc salt of dimethyldithiocarbamic acid. It is a broad-spectrum fungicide and bird and animal repellent that is also used to accelerate the vulcanisation of rubber. It has a role as an apoptosis inducer and an antifungal agrochemical. It is a dithiocarbamate salt and a zinc molecular entity. It contains a zinc(2+) and a dimethyldithiocarbamate. It derives from a dimethyldithiocarbamic acid.
  

Dimethyldithiocarbamate

• CAS RN:
• 137-30-4; 79-45-8

• Formula:
• C3H6NS2

• InChI:
• InChI=1S/C3H7NS2/c1-4(2)3(5)6/h1-2H3,(H,5,6)/p-1

• InChIKey:
• MZGNSEAPZQGJRB-UHFFFAOYSA-M

• Ziram is an odorless white powder. (NTP, 1992)
  Dimethyldithiocarbamate is a member of the class of dithiocarbamate anions resulting from the removal of the proton from the dithiocarbamic acid moiety of dimethyldithiocarbamic acid. The major species at pH 7.3. It is a conjugate base of a dimethyldithiocarbamic acid.
  A chemical that acts as a dopamine beta-hydroxylase inhibitor. Its salts are agricultural fungicides. It is inferior to diethyldithiocarbamate as a chelating agent.